Cas no 143925-49-9 (Benzoxazole, 2-phenyl-5-(trifluoromethyl)-)
Benzoxazole, 2-phenyl-5-(trifluoromethyl)-, is a fluorinated heterocyclic compound featuring a benzoxazole core substituted with a phenyl group at the 2-position and a trifluoromethyl group at the 5-position. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the benzoxazole scaffold contributes to strong binding affinity in target interactions. Its high purity and well-defined structure ensure reproducibility in synthetic applications. This compound is particularly useful as an intermediate in the development of bioactive molecules, offering advantages in drug discovery and material science due to its robust chemical stability and functional versatility.
143925-49-9 structure
Product Name:Benzoxazole, 2-phenyl-5-(trifluoromethyl)-
CAS No:143925-49-9
MF:C14H8F3NO
MW:263.21463394165
CID:1313937
PubChem ID:10400516
Update Time:2025-10-29
Benzoxazole, 2-phenyl-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoxazole, 2-phenyl-5-(trifluoromethyl)-
- 2-phenyl-5-(trifluoromethyl)-1,3-benzoxazole
- 143925-49-9
- 2-Phenyl-5-trifluoromethyl-benzoxazole
- HS-6295
- LYDUFIPAMKJQAI-UHFFFAOYSA-N
- DTXSID30439329
- 2-phenyl-5-(trifluoromethyl)benzo[d]oxazole
- EN300-7494452
-
- Inchi: 1S/C14H8F3NO/c15-14(16,17)10-6-7-12-11(8-10)18-13(19-12)9-4-2-1-3-5-9/h1-8H
- InChI Key: LYDUFIPAMKJQAI-UHFFFAOYSA-N
- SMILES: FC(C1C=CC2=C(C=1)N=C(C1C=CC=CC=1)O2)(F)F
Computed Properties
- Exact Mass: 263.05584
- Monoisotopic Mass: 263.05579836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03
Benzoxazole, 2-phenyl-5-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7494452-0.05g |
2-phenyl-5-(trifluoromethyl)-1,3-benzoxazole |
143925-49-9 | 91% | 0.05g |
$174.0 | 2024-05-23 | |
| Enamine | EN300-7494452-0.1g |
2-phenyl-5-(trifluoromethyl)-1,3-benzoxazole |
143925-49-9 | 91% | 0.1g |
$257.0 | 2024-05-23 | |
| Enamine | EN300-7494452-0.25g |
2-phenyl-5-(trifluoromethyl)-1,3-benzoxazole |
143925-49-9 | 91% | 0.25g |
$367.0 | 2024-05-23 | |
| Enamine | EN300-7494452-0.5g |
2-phenyl-5-(trifluoromethyl)-1,3-benzoxazole |
143925-49-9 | 91% | 0.5g |
$579.0 | 2024-05-23 | |
| Enamine | EN300-7494452-1.0g |
2-phenyl-5-(trifluoromethyl)-1,3-benzoxazole |
143925-49-9 | 91% | 1.0g |
$743.0 | 2024-05-23 | |
| Enamine | EN300-7494452-2.5g |
2-phenyl-5-(trifluoromethyl)-1,3-benzoxazole |
143925-49-9 | 91% | 2.5g |
$1454.0 | 2024-05-23 | |
| Enamine | EN300-7494452-5.0g |
2-phenyl-5-(trifluoromethyl)-1,3-benzoxazole |
143925-49-9 | 91% | 5.0g |
$2152.0 | 2024-05-23 | |
| Enamine | EN300-7494452-10.0g |
2-phenyl-5-(trifluoromethyl)-1,3-benzoxazole |
143925-49-9 | 91% | 10.0g |
$3191.0 | 2024-05-23 | |
| 1PlusChem | 1P001J2R-50mg |
Benzoxazole, 2-phenyl-5-(trifluoromethyl)- |
143925-49-9 | 91% | 50mg |
$269.00 | 2024-06-20 | |
| 1PlusChem | 1P001J2R-100mg |
Benzoxazole, 2-phenyl-5-(trifluoromethyl)- |
143925-49-9 | 91% | 100mg |
$369.00 | 2024-06-20 |
Benzoxazole, 2-phenyl-5-(trifluoromethyl)- Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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